Cas no 1024038-48-9 (Ethyl 1-(4-piperidyl)cyclopropane-1-carboxylate)

• Product Name: Ethyl 1-(4-piperidyl)cyclopropane-1-carboxylate
• CAS No: 1024038-48-9
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 4677134
• Update Time: 2025-10-20

Ethyl 1-(4-piperidyl)cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(4-piperidyl)cyclopropane-1-carboxylate
• Ethyl 1-(4-piperidyl)cyclopropane-1-carboxylate

• Inchi： 1S/C11H19NO2/c1-2-14-10(13)11(5-6-11)9-3-7-12-8-4-9/h9,12H,2-8H2,1H3
• InChI Key： SXIBYFUIGBEAEF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C2CCNCC2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 217
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 1-(4-piperidyl)cyclopropane-1-carboxylate

Comprehensive Guide to Ethyl 1-(4-piperidyl)cyclopropane-1-carboxylate (CAS No. 1024038-48-9): Properties, Applications, and Industry Insights

Ethyl 1-(4-piperidyl)cyclopropane-1-carboxylate (CAS No. 1024038-48-9) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This ester derivative combines a piperidine ring with a cyclopropane carboxylate moiety, offering versatile reactivity for drug discovery and material science applications. As researchers explore novel small molecule modulators and bioactive intermediates, this compound has emerged as a valuable building block in synthetic chemistry.

The molecular architecture of Ethyl 1-(4-piperidyl)cyclopropane-1-carboxylate features two pharmacologically significant components: the piperidine scaffold (a common motif in CNS-active compounds) and the strained cyclopropane ring (known to enhance metabolic stability). This combination explains its growing popularity in designing next-generation therapeutics, particularly for neurological targets. Recent patent analyses reveal its incorporation in GPCR-targeted compounds and enzyme inhibitors, aligning with current trends in precision medicine development.

From a synthetic chemistry perspective, the ethyl ester group in 1024038-48-9 provides excellent handle for further derivatization, making it a preferred intermediate for structure-activity relationship (SAR) studies. Laboratories frequently employ this compound in parallel synthesis workflows and combinatorial chemistry approaches. Its stability under various reaction conditions has been documented in multiple peer-reviewed journals, with particular emphasis on amide coupling reactions and reductive amination protocols.

Quality specifications for CAS 1024038-48-9 typically require ≥98% purity (HPLC), with strict controls on residual solvents and heavy metals. Advanced analytical techniques like LC-MS and NMR spectroscopy are essential for characterizing this compound, especially when used in GMP-compliant synthesis. Storage recommendations generally suggest inert atmosphere protection at -20°C to maintain stability, though the compound demonstrates good shelf life under standard laboratory conditions.

Market intelligence indicates rising demand for piperidine-containing building blocks like Ethyl 1-(4-piperidyl)cyclopropane-1-carboxylate, driven by increased R&D investment in neurological disorders and inflammatory diseases. The compound's compatibility with high-throughput screening platforms and fragment-based drug design approaches further enhances its commercial value. Several contract research organizations now include this material in their standard catalogs, reflecting its established role in medicinal chemistry.

Environmental and safety assessments of 1024038-48-9 suggest moderate ecological impact, with proper waste disposal protocols recommended. The compound's biodegradation potential and ecotoxicity profile have been evaluated according to OECD guidelines, showing favorable results compared to similar synthetic intermediates. Researchers emphasize standard laboratory precautions including PPE usage and fume hood containment when handling this material.

Future applications of Ethyl 1-(4-piperidyl)cyclopropane-1-carboxylate may expand into material science and catalysis, as preliminary studies indicate potential as a ligand in asymmetric synthesis. Its rigid bicyclic structure shows promise for developing molecularly imprinted polymers and supramolecular assemblies. The compound's structure-property relationships continue to be explored through computational modeling and AI-driven molecular design platforms.

For researchers sourcing CAS 1024038-48-9, verification of certificates of analysis and supplier qualifications remains critical. The compound is available in various packaging options from milligram to kilogram quantities, with pricing influenced by purity grades and batch sizes. Recent advancements in green chemistry have also led to improved synthetic routes for this intermediate, reducing environmental impact while maintaining cost efficiency.